Cas no 2229102-06-9 (methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate
• CAS No: 2229102-06-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6435359
• PubChem ID: 165969770
• Update Time: 2025-05-24

methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate
• 2229102-06-9
• EN300-1809540

• Inchi： 1S/C9H14N2O3/c1-6-7(5-10-11(6)2)4-8(12)9(13)14-3/h5,8,12H,4H2,1-3H3
• InChI Key： AXIJBJSJRJAJGE-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate

Compound CAS No. 222910-06-9: Methyl 3-(1,5-Dimethyl-1H-Pyrazol-4-Yl)-2-Hydroxypropanoate

Methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate, with the CAS registry number 222910-06-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of esters and features a unique structure that combines a pyrazole ring with hydroxyl and methyl groups. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to participate in various biological interactions.

The synthesis of methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate typically involves multi-step processes that include the formation of the pyrazole ring followed by functionalization to introduce the hydroxyl and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as the formation of carbon-nitrogen bonds or the oxidation of intermediate alcohols.

The physical properties of this compound are well-documented, with a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its application in both laboratory settings and industrial processes.

Recent studies have highlighted the potential of methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate as a precursor in the development of bioactive molecules. For example, its ability to act as a chelating agent has been explored in coordination chemistry, where it forms stable complexes with metal ions such as zinc(II) and copper(II). These metal complexes exhibit interesting catalytic properties and have been investigated for their potential applications in organic synthesis.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of drugs targeting various therapeutic areas. Its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity. For instance, researchers have modified this compound to develop inhibitors for enzymes involved in metabolic disorders and inflammatory diseases.

Moreover, methyl 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoate has been utilized in agrochemical research due to its potential as a plant growth regulator or pest control agent. Its ability to influence plant hormone signaling pathways has been studied extensively, with recent findings suggesting its role in enhancing crop resilience against environmental stressors such as drought and salinity.

The environmental impact of this compound has also been a topic of interest. Studies on its biodegradability indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This makes it an attractive option for applications where environmental safety is a priority.

In conclusion, methyl 3-(1,5-dimethyl-1H-pyrazol-4-Yl)-2-Hydroxypropanoate (CAS No. 222910-06-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in modern chemistry.